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Compound of Interest

Compound Name: 4-Chloro-3-methylbut-1-yne

Cat. No.: B15366206 Get Quote

An In-depth Technical Guide to 4-Chloro-3-
methylbut-1-yne
This technical guide provides a comprehensive overview of the known physical and chemical

properties of 4-Chloro-3-methylbut-1-yne. The information is intended for researchers,

scientists, and professionals in the field of drug development and organic synthesis. Due to the

limited availability of published data for this specific compound, some information is presented

based on general chemical principles and data from its isomer, 3-Chloro-3-methylbut-1-yne,

with appropriate caveats.

Chemical Identity and Physical Properties
4-Chloro-3-methylbut-1-yne is a halogenated alkyne with the chemical formula C₅H₇Cl.[1] Its

core structure consists of a butyne chain with a methyl group at the third carbon and a chlorine

atom at the fourth carbon.

Table 1: Physical and Chemical Properties of 4-Chloro-3-methylbut-1-yne
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Property Value Source

IUPAC Name 4-chloro-3-methylbut-1-yne [1]

CAS Number 63150-17-4 [2][3]

Molecular Formula C₅H₇Cl [1]

Molecular Weight 102.56 g/mol [1]

Boiling Point 108.8°C at 760 mmHg

Density 0.962 g/cm³

Flash Point 15.6°C

SMILES CC(CCl)C#C [1]

InChI
InChI=1S/C5H7Cl/c1-3-5(2)4-

6/h1,5H,4H2,2H3
[1]

Chemical Reactivity and Synthesis
The reactivity of 4-Chloro-3-methylbut-1-yne is dictated by its two primary functional groups:

the terminal alkyne and the primary alkyl chloride. The terminal alkyne can participate in

various reactions, including deprotonation to form an acetylide, hydrosilylation, and coupling

reactions. The presence of the chlorine atom allows for nucleophilic substitution reactions.

General Synthesis Routes
Detailed experimental protocols for the synthesis of 4-Chloro-3-methylbut-1-yne are not

readily available in the reviewed literature. However, general synthetic strategies for similar

compounds suggest two primary routes:

Halogenation of an Alcohol: This would involve the conversion of the corresponding alcohol,

3-methyl-1-butyn-4-ol, to the chloride using a suitable chlorinating agent such as thionyl

chloride or phosphorus pentachloride.

Radical Halogenation of an Alkyne: Direct chlorination of 3-methyl-1-butyne at the allylic

position could potentially yield the desired product, though this method may suffer from a

lack of selectivity.
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A patent for a related compound, 4-chloro-3-methyl-2-butenyl phenyl sulfide, describes a multi-

step synthesis starting from isoprene.[4] This suggests that building the carbon skeleton with

the desired functionalities in a controlled manner is a feasible approach.

Experimental Protocols
Specific, step-by-step experimental protocols for the synthesis, purification, and analysis of 4-
Chloro-3-methylbut-1-yne are not available in the public domain based on the conducted

search. Researchers interested in working with this compound would need to adapt general

procedures for the synthesis of chlorinated alkynes. A general workflow is proposed in the

diagram below.

Visualization of Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis and subsequent

reaction of 4-Chloro-3-methylbut-1-yne.
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General Workflow for 4-Chloro-3-methylbut-1-yne

Synthesis

Potential Reactions

Starting Material
(e.g., 3-methyl-1-butyn-4-ol)

Chlorination Reaction
(e.g., with SOCl2)

Crude 4-Chloro-3-methylbut-1-yne

Purification
(e.g., Distillation)

Pure 4-Chloro-3-methylbut-1-yne

Nucleophilic Substitution
(e.g., with NaN3)

Alkyne Coupling
(e.g., Sonogashira)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and potential reactions of 4-Chloro-3-
methylbut-1-yne.

Safety Information
A specific Safety Data Sheet (SDS) for 4-Chloro-3-methylbut-1-yne was not found. However,

based on the data for its isomer, 3-Chloro-3-methyl-1-butyne, and the general properties of
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halogenated organic compounds, it should be handled with care in a well-ventilated fume hood.

[5] Personal protective equipment, including safety goggles, gloves, and a lab coat, should be

worn at all times. The compound is expected to be flammable and potentially harmful if inhaled,

ingested, or in contact with skin.

Conclusion
4-Chloro-3-methylbut-1-yne is a chemical compound with potential applications in organic

synthesis. While its basic chemical identity and some physical properties have been reported,

there is a notable lack of detailed experimental protocols and comprehensive safety data in the

readily available scientific literature. Researchers planning to work with this compound should

proceed with caution and may need to dedicate resources to developing and validating their

own procedures for its synthesis, purification, and handling. The information provided in this

guide serves as a foundational resource for such endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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